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Compound of Interest

Compound Name: 1-Chloro-1-methoxypropane

Cat. No.: B15489902 Get Quote

An In-Depth Technical Guide to 1-Chloro-1-methoxypropane

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Chloro-1-methoxypropane, targeting researchers, scientists, and

professionals in drug development. This document summarizes key quantitative data, outlines

a detailed experimental protocol for the synthesis of a related isomer, and visualizes the

synthetic pathway.

Molecular Formula and Weight
Molecular Formula: C₄H₉ClO[1]

Molecular Weight: 108.57 g/mol [1]

Physicochemical Data
A summary of the key physicochemical properties of 1-Chloro-1-methoxypropane and its

isomers is presented in the table below. This data is essential for understanding the

compound's behavior in various experimental and biological settings.
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Property Value Source

Molecular Weight 108.57 g/mol [1]

Molecular Formula C₄H₉ClO [1]

Density
0.999 g/cm³ at 20 °C (for 1-

Chloro-3-methoxypropane)

Melting Point
< -70 °C (for 1-Chloro-3-

methoxypropane)

Boiling Point
122.94 °C (for 2-Chloro-1-

methoxypropane)
[2]

Flash Point
18 °C (for 1-Chloro-3-

methoxypropane)

Vapor Pressure
25 hPa at 20 °C (for 1-Chloro-

3-methoxypropane)

Autoignition Temperature
205 °C (for 1-Chloro-3-

methoxypropane)

XLogP3 1.7 [1]

Topological Polar Surface Area 9.2 Å² [1]

CAS Number 5739-14-0 [1]

Experimental Protocols
While a specific experimental protocol for the synthesis of 1-Chloro-1-methoxypropane is not

readily available in the searched literature, a method for the synthesis of its isomer, 1-Chloro-3-

methoxypropane, is detailed in patent CN101045676A. This protocol provides valuable insight

into the synthesis of chloromethoxyalkanes.

Synthesis of 1-Chloro-3-methoxypropane[3]

This method involves the reaction of 1,3-bromochloropropane with sodium methoxide in the

presence of a phase transfer catalyst.
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Materials:

1,3-bromochloropropane

Sodium methoxide

Inert solvent (e.g., toluene, xylene)

Phase transfer catalyst (e.g., tetrabutylammonium bromide - TBAB)

Water

Procedure:

In a reaction vessel, dissolve 1,3-bromochloropropane in an inert solvent.

Add the phase transfer catalyst to the solution. The amount of catalyst should be 0.01-0.1

times the weight of the 1,3-bromochloropropane.

Prepare a dispersion of sodium methoxide in the same inert solvent.

Slowly add the sodium methoxide dispersion dropwise to the 1,3-bromochloropropane

solution. The reaction temperature during this addition should be maintained between 20-110

°C.

After the addition is complete, maintain the reaction mixture at a temperature of 50-80 °C to

ensure the reaction goes to completion.

Once the reaction is complete, filter the mixture to remove the precipitated sodium bromide.

Wash the filter cake with the inert solvent to recover any remaining product.

Combine the organic layers and wash with water until the pH of the aqueous layer is

between 5 and 7.

Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).

Filter to remove the drying agent.
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Purify the crude 1-Chloro-3-methoxypropane by distillation.

Synthetic Pathway Visualization
The following diagram illustrates the synthetic pathway for 1-Chloro-3-methoxypropane as

described in the experimental protocol.
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Caption: Synthesis of 1-Chloro-3-methoxypropane.

Logical Relationship of Synthesis Steps
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The following diagram outlines the logical workflow of the synthesis and purification process for

1-Chloro-3-methoxypropane.
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Caption: Workflow for the synthesis of 1-Chloro-3-methoxypropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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